Oracine

• CAS No.: 148317-76-4
• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol
• IUPAC Name: 6-[2-(2-hydroxyethylamino)ethyl]indeno[1,2-c]isoquinoline-5,11-dione
• InChI: InChI=1S/C20H18N2O3/c23-12-10-21-9-11-22-18-14-6-2-3-7-15(14)19(24)17(18)13-5-1-4-8-16(13)20(22)25/h1-8,21,23H,9-12H2
• InChI Key: LRHPCRBOMKRVOA-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=C(C4=CC=CC=C4C3=O)N(C2=O)CCNCCO
• Synonyms: 11-dihydrooracin; 6-(2-(2-hydroxyethyl)aminoethyl)-5,11-dioxo-5,6-dihydro-11H-indeno(1,2-c)isoquinoline hydrochloride; oracin; oracine; oracine hydrochloride

Description

Oracin, chemically known as 6-[2-(2-hydroxyethyl)aminoethyl]-5,11-dioxo-5,6-dihydro-11H-indeno[1,2-c]isoquinoline, is a promising cytostatic drug currently in clinical trials. It was developed by the Research Institute for Pharmacy and Biochemistry in Prague. Oracin inhibits nucleic acid and protein biosynthesis in cultured tumor cells and has shown significant efficacy in reducing tumor weight in various cancer models .

Preparation Methods

Synthetic Routes and Reaction Conditions: Oracin can be synthesized through a multi-step process involving the condensation of indenoisoquinoline derivatives. The synthetic route typically involves the following steps:

Formation of the indenoisoquinoline core: This step involves the cyclization of appropriate precursors under acidic conditions.

Introduction of functional groups: The hydroxyethyl and aminoethyl groups are introduced through nucleophilic substitution reactions.

Oxidation and reduction steps: These steps are crucial for achieving the desired stereochemistry and functional group orientation.

Industrial Production Methods: Industrial production of oracin involves optimizing the reaction conditions to ensure high yield and purity. This includes controlling temperature, pH, and reaction time. The use of catalysts and solvents is also optimized to enhance the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions: Oracin undergoes several types of chemical reactions, including:

Reduction: Oracin is reduced to its principal metabolite, 11-dihydrooracin, by aldo-keto reductases in the liver and other tissues.

Oxidation: The reoxidation of 11-dihydrooracin back to oracin is also observed, highlighting the stereospecificity of the involved enzymes.

Substitution: Nucleophilic substitution reactions are used in the synthesis of oracin to introduce functional groups.

Common Reagents and Conditions:

Reducing agents: NADPH-dependent enzymes are commonly used for the reduction of oracin.

Oxidizing agents: Enzymatic oxidation is facilitated by specific oxidoreductases.

Solvents: Organic solvents like methanol and ethanol are used in the synthesis and purification processes.

Major Products:

11-Dihydrooracin: The primary metabolite formed through the reduction of oracin.

Oxidized derivatives: Various oxidized forms of oracin are observed during its metabolic processing.

Scientific Research Applications

Oracin has a wide range of applications in scientific research:

Chemistry: Oracin is used as a model compound to study stereospecific reduction and oxidation reactions.

Biology: It serves as a tool to investigate the role of carbonyl-reducing enzymes in metabolic pathways.

Medicine: Oracin is being explored as a potential anticancer agent due to its ability to inhibit nucleic acid and protein biosynthesis in tumor cells.

Industry: The compound is used in the development of new purification strategies for carbonyl-reducing enzymes.

Mechanism of Action

Oracin exerts its effects by inhibiting DNA topoisomerases I and II, which are essential for DNA replication and cell division. By stabilizing the covalent complex formed between DNA and topoisomerases, oracin prevents the religation of DNA strands, leading to the inhibition of cell proliferation . Additionally, oracin undergoes metabolic reduction to 11-dihydrooracin, which is mediated by aldo-keto reductases .

Comparison with Similar Compounds

Mitoxantrone: An anthracenedione antineoplastic agent with a similar mechanism of action.

Doxorubicin: Another anticancer agent that inhibits topoisomerase II but differs in its chemical structure and metabolic pathways.

Oracin’s unique stereospecificity and its potential as a cytostatic drug make it a valuable compound for further research and development in the field of oncology.

Synthesis routes and methods

Procedure details

A mixture of 1 g of 6-(2-chloroethyl)-5,11-dioxo-5,6-dihydro-11H-indeno[1,2-c]isoquinoline (IV, X=2, m.p. 214°-215° C.), 1 g of dry 2-aminoethanol and 1 g of anhydrous potassium carbonate in 30 ml of anhydrous dimethylformamide is treated by warming to 100°14 110° C. and kept at this temperature for two hours. The hot mixture is filtered and the product collected on filter washed with 10 ml of ethanol. After twelve hours of standing in refrigerator (5° C. the eliminated crystallic substance is separated by suction, washed with ethanol and dried at temperature of 60° C. The yield 0.7 g (65% of theory), m. p. of the product is 184° C. It is possible to purify the substance as in Example 1.